Cas no 89813-02-5 (Butanoic acid, 2-acetyl-3-[bis(1-methylethoxy)phosphinyl]-, ethyl ester)

• Product name: Butanoic acid, 2-acetyl-3-[bis(1-methylethoxy)phosphinyl]-, ethyl ester
• CAS No: 89813-02-5
• MF: C₁₄H₂₇O₆P
• MW: 322.334346055985
• CID: 588434
• PubChem ID: 13223594

Butanoic acid, 2-acetyl-3-[bis(1-methylethoxy)phosphinyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-acetyl-3-[bis(1-methylethoxy)phosphinyl]-, ethyl ester
• ethyl 2-acetyl-3-di(propan-2-yloxy)phosphorylbutanoate
• 89813-02-5
• DTXSID30529754
• Ethyl 2-acetyl-3-{bis[(propan-2-yl)oxy]phosphoryl}butanoate

• Inchi： InChI=1S/C14H27O6P/c1-8-18-14(16)13(11(6)15)12(7)21(17,19-9(2)3)20-10(4)5/h9-10,12-13H,8H2,1-7H3
• InChI Key： UHHAZMPODCAVFF-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C(C)P(=O)(OC(C)C)OC(C)C)C(=O)C

Computed Properties

• Exact Mass: 322.15452557g/mol
• Monoisotopic Mass: 322.15452557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 88.71000
• LogP: 3.18630